boron terbium(3+) trioxide

• CAS No.: 14066-17-2
• Molecular Formula: BH3O3Tb-3
• Molecular Weight: 220.75836

Description

Boron terbium(3+) trioxide (TbBO₃) is a rare-earth borate compound with the chemical formula TbBO₃ and CAS number 14066-17-2 . It is synthesized via high-temperature solid-state reactions involving terbium oxide (Tb₂O₃) and boron trioxide (B₂O₃) under controlled conditions, typically exceeding 1000°C . Structurally, TbBO₃ belongs to the orthorhombic crystal system, featuring terbium ions in eight- or nine-fold coordination with oxygen, interspersed between borosilicate and orthosilicate layers .

Comparison with Similar Compounds

Comparative Analysis with Similar Rare-Earth Borates

The following table summarizes key properties of TbBO₃ and analogous rare-earth borates:

Compound	Formula	CAS Number	Crystal System	Synthesis Temperature	Applications	Toxicity Profile
Boron terbium(3+) trioxide	TbBO₃	14066-17-2	Orthorhombic	>1000°C	Luminescent materials, proton conductors	Low toxicity (borate form)
Boron lanthanum(3+) trioxide	LaBO₃	13709-95-0	Orthorhombic	~800–1200°C	Phosphor matrices, catalysts	Non-mutagenic, low chronic risk
Boron praseodymium(3+) trioxide	PrBO₃	14066-12-7	Orthorhombic	>1000°C	Optical materials, ceramics	Limited toxicity data
Boron ytterbium(3+) trioxide	YbBO₃	14104-97-3	Hexagonal	~1200°C	High-refractive-index coatings	Generally inert

Functional Properties

• Luminescence: TbBO₃ exhibits intense green emission at ~545 nm due to Tb³⁺'s ⁵D₄→⁷F₅ transition, making it superior to LaBO₃ and PrBO₃ in display technologies . LaBO₃, however, serves as a better host for red-emitting Eu³⁺ dopants .
• Proton Conductivity : Both TbBO₃ and LaBO₃ demonstrate proton conductivity at elevated temperatures, but LaBO₃ shows higher stability in humid environments due to its lower hygroscopicity .

Key Research Findings

Thermal Stability : TbBO₃ retains structural integrity up to 300°C, outperforming YbBO₃, which decomposes above 250°C due to weaker Yb–O bonds .

Doping Efficiency : Tb³⁺ in TbBO₃ can be partially replaced by Eu³⁺ or Ce³⁺ to tune emission wavelengths, a feature less achievable in PrBO₃ due to Pr³⁺'s narrower excitation bands .

Industrial Relevance : LaBO₃ is commercially utilized in glass and ceramic industries as a fluxing agent, while TbBO₃ remains primarily a research material for advanced optoelectronics .

Q & A

Q. What are the standard synthesis methods for boron terbium(3+) trioxide, and what conditions optimize phase purity?

this compound is synthesized via solid-state reactions at high temperatures (e.g., 1600°C) in a radio frequency furnace using precursors like terbium oxide (Tb₄O₇), boron trioxide (B₂O₃), and silicon dioxide (SiO₂). Inert atmospheres (e.g., argon) are critical to prevent oxidation or contamination. Post-synthesis annealing at 800–1000°C under controlled oxygen partial pressures enhances crystallinity . For small-scale lab synthesis, sealed quartz ampoules are recommended to maintain stoichiometry .

Q. How is the crystal structure of this compound determined, and what analytical techniques validate its coordination environment?

Powder X-ray diffraction (PXRD) with Rietveld refinement is the primary method for structural determination. This compound adopts an orthorhombic lattice (space group Pbca) with terbium cations in eight- and nine-coordinate environments. Complementary techniques include:

• Extended X-ray Absorption Fine Structure (EXAFS) : Probes Tb³⁺ coordination symmetry.
• Neutron Diffraction : Resolves light elements (B, O) in the presence of heavy Tb atoms.
• Solid-State NMR : Identifies boron-oxygen bonding networks (e.g., BO₃ vs. BO₄ units) .

Q. What analytical methods quantify boron content in this compound, and how are interferences mitigated?

Boron quantification requires a combination of:

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS) : Calibrated with certified B-Tb-O standards to avoid matrix effects.
• X-ray Absorption Near Edge Structure (XANES) : Differentiates boron oxidation states (e.g., B³⁺ vs. B⁵⁺).
• Complexometric Titration : EDTA-based titration at pH 8–10 with masking agents (e.g., mannitol) to isolate boron signals .

Advanced Research Questions

Q. How can energy transfer mechanisms in this compound-based phosphors be analyzed, particularly in sensitized luminescence systems?

The Dexter theory explains energy transfer between sensitizers (e.g., B-O matrices) and Tb³⁺ activators. Key methodologies include:

• Photoluminescence Spectroscopy : Measures emission lifetimes and quantum yields under UV/visible excitation.
• Förster Resonance Energy Transfer (FRET) : Quantifies dipole-dipole interactions via decay kinetics.
• Temperature-Dependent Studies : Identifies non-radiative pathways (e.g., phonon coupling) .

Q. How should researchers resolve contradictions in analytical data arising from non-stoichiometry or impurity phases?

Non-stoichiometry in B-Tb-O systems often stems from boron volatility at high temperatures. To address this:

• Transmission Electron Microscopy (TEM) with EDS : Maps elemental distribution and detects sub-µm impurity phases (e.g., TbBO₃).
• Thermogravimetric Analysis (TGA) : Monitors mass loss during synthesis to infer boron deficiency.
• Raman Spectroscopy : Identifies secondary phases (e.g., unreacted B₂O₃) through vibrational modes .

Q. What advanced techniques assess the thermal stability and decomposition pathways of this compound under extreme conditions?

• In Situ High-Temperature XRD : Tracks phase transitions up to 1600°C in real time.
• Differential Scanning Calorimetry (DSC) : Measures enthalpy changes during melting or decomposition.
• Mass Spectrometry (MS) Coupled with TGA : Identifies gaseous byproducts (e.g., BOₓ vapors) .